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Compound of Interest

Compound Name: 5-Nitro-2-indanone

Cat. No.: B051443

This guide provides crucial safety protocols and logistical procedures for the handling and
disposal of 5-Nitro-2-indanone in a laboratory setting. It is intended for researchers, scientists,

and professionals in drug development to ensure safe operational conduct and mitigate
potential hazards.

Physicochemical and Hazard Data

A comprehensive summary of the physical, chemical, and hazardous properties of 5-Nitro-2-
indanone is presented below. This information is critical for safe handling and emergency
preparedness.
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Property

Value

Molecular Formula

CoH7NOs3

Molecular Weight 177.16 g/mol [1]

Appearance Light yellow solid

Melting Point 50 - 57 °C /122 - 134.6 °F[2][3]
Boiling Point 340.6°C at 760mmHg

Flash Point 100 °C /212 °F[2][3]

Density 1.396g/cm3

GHS Hazard Statements

H302: Harmful if swallowed[1] H315: Causes
skin irritation[1] H319: Causes serious eye
irritation[1] H335: May cause respiratory

irritation[1]

Primary Hazards

Irritant[1]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 5-Nitro-2-indanone

to minimize exposure and ensure personal safety.
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PPE Category Required Equipment and Specifications

Chemical safety goggles or glasses that meet

OSHA 29 CFR 1910.133 or European Standard
Eye and Face Protection EN166 standards.[2][3] A face shield should be

worn over safety glasses if there is a risk of

splashing or explosion.[4]

Chemically resistant gloves, such as nitrile
rubber, must be worn.[4][5] Gloves should be

Hand Protection inspected for any signs of degradation before
use and disposed of properly after handling the
chemical.[4][6]

A standard laboratory coat must be worn and

fully buttoned to cover as much skin as possible.
Body Protection [4] For procedures with a higher risk of

exposure, a chemical-resistant apron or full-

body suit may be necessary.[7]

For procedures that may generate dust or
aerosols, a NIOSH/MSHA-approved N95 dust

Respiratory Protection mask should be used, or the handling should be
conducted within a certified chemical fume
hood.[5]

Closed-toe and closed-heel shoes that cover the
Footwear . . .
entire foot are required in the laboratory.[4][8]

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 5-Nitro-2-indanone is essential for minimizing risks. The
following workflow outlines the key stages from preparation to disposal.

1. Preparation and Engineering Controls:
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Ventilation: Always handle 5-Nitro-2-indanone in a well-ventilated area. For any process
that could generate dust, a chemical fume hood is required.[5][9]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily
accessible and in close proximity to the workstation.[5][8]

PPE Inspection: Before commencing any work, thoroughly inspect all personal protective
equipment for any damage or defects.[5] Do not use compromised gear.[5]

. Handling and Use:

Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.
[9] Do not breathe in dust, fumes, or vapors.[9]

Personal Hygiene: Do not eat, drink, or smoke in the designated work area.[9] Wash hands
and any exposed skin thoroughly after handling is complete and before leaving the
laboratory.[5]

Labeling: Ensure all containers of 5-Nitro-2-indanone are clearly and accurately labeled
with the chemical name and associated hazards.

. Storage:
Container: Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][3][9]
Incompatibilities: Store away from strong oxidizing agents, strong bases, and metals.[2][3]
Security: Store in a locked cabinet or area to restrict unauthorized access.[9]

. Disposal:

Waste Collection: Dispose of 5-Nitro-2-indanone and any contaminated materials in a
suitable, closed, and properly labeled container for chemical waste.[6]

Regulatory Compliance: All disposal must be carried out in accordance with applicable local,
state, and federal regulations.[9] Consider using a licensed disposal company for surplus
and non-recyclable solutions.[6]
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First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure to 5-Nitro-2-indanone.

Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is

] difficult, administer oxygen. If breathing has
Inhalation _ e o

stopped, provide artificial respiration. Seek

immediate medical attention.[9][10]

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact L .
water. If skin irritation occurs, seek medical

attention.[9][10]

Rinse cautiously with water for at least 15
minutes, occasionally lifting the upper and lower

Eye Contact eyelids.[9] Remove contact lenses if present
and easy to do. Continue rinsing.[9] Seek

immediate medical attention.[9][10]

Rinse the mouth with water. Do NOT induce

Ingestion vomiting.[9] Seek immediate medical attention.

[9]

Experimental Workflow and Safety Checks

The following diagram illustrates the logical workflow for the safe handling of 5-Nitro-2-
indanone, incorporating critical safety checks at each stage of the process.

Caption: Workflow for handling 5-Nitro-2-indanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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